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Compound of Interest

Compound Name: 3-Chloro-5-nitrophenol

Cat. No.: B182748

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Chloro-5-nitrophenol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development.

Chemical Identifier:

Name: 3-Chloro-5-nitrophenol

CAS Number: 618-63-3

Molecular Formula: CeHaCINO3[1][2]

Molecular Weight: 173.55 g/mol [1]

Hazard Identification and Safety Summary

3-Chloro-5-nitrophenol is a hazardous substance that requires careful handling to avoid
adverse health effects. The primary hazards are:

e Skin Irritation: Causes skin irritation.[1]
» Serious Eye Irritation: Causes serious eye damage.[1][3]

» Respiratory Irritation: May cause respiratory irritation.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b182748?utm_src=pdf-interest
https://www.benchchem.com/product/b182748?utm_src=pdf-body
https://www.benchchem.com/product/b182748?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrophenol
https://www.chemscene.com/618-63-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrophenol
https://www.benchchem.com/product/b182748?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrophenol
https://sds.aquaphoenixsci.com/SDS/3-Nitrophenol%20(NP2503)_GHS-United%20States_en_2024-03-02.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Harmful if Swallowed: Harmful if swallowed.[3]

GHS Hazard Statements: H302, H315, H317, H318, H410[4]

Physical & Chemical Properties Data

Physical Form Solid[4]

Melting Point 147 °C[5]

Boiling Point 288.4 £ 25.0 °C at 760 mmHg

Storage Temperature Room temperature, in an inert atmosphere[4][5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 3-Chloro-5-
nitrophenol.

Protection Type Specific Recommendations

Wear chemical safety goggles and a face shield.

[3][6]

Eye and Face Protection

Wear chemical-resistant gloves (e.g., neoprene
] or silver shield). Double-gloving is
Hand Protection o
recommended. Nitrile gloves are not

recommended for prolonged contact.[6]

] Wear a lab coat, and for larger quantities, a
Body Protection ) )
chemical-resistant apron.

Use in a well-ventilated area or a chemical fume
Respiratory Protection hood. If dust is generated, a respirator with an

appropriate filter (e.g., P2) is required.[3]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:
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» Always handle 3-Chloro-5-nitrophenol in a certified chemical fume hood to minimize
inhalation exposure.[6]

» Ensure an emergency eyewash station and safety shower are accessible within 10 seconds
of the work area.[6]

» Never work alone when handling this chemical.[6]

o Keep the container tightly closed when not in use and store in a dry, well-ventilated place.[3]
2. Weighing and Transfer:

o Dispense the solid chemical carefully to avoid generating dust.

e Use a spatula for transfers.

« |If weighing on a balance, do so within the fume hood or in a ventilated balance enclosure.
3. Dissolving and Solution Preparation:

e When preparing solutions, slowly add the 3-Chloro-5-nitrophenol to the solvent to prevent
splashing.

« If the process generates heat, use a cooling bath to control the temperature.
4. Post-Handling:

e Thoroughly wash hands and forearms with soap and water after handling, even if gloves
were worn.[3]

» Clean the work area, including any contaminated surfaces, with an appropriate solvent and
then with soap and water.

Emergency Procedures

In Case of Exposure:
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][7]

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water for at
_ least 15 minutes. If irritation persists, seek
Skin Contact ) . —
medical attention.[3][8] For significant exposure,
consider using polyethylene glycol (PEG) if

available.[6]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o
stopped, give artificial respiration. Seek
immediate medical attention.[8]
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and give
Ingestion

them two glasses of water to drink. Seek

immediate medical attention.[3]

Spill Response:
» Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a labeled hazardous waste container.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a labeled
hazardous waste container.

» Clean the spill area with a suitable solvent, followed by soap and water.
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e Do not let the product enter drains.[3]

Disposal Plan

All waste containing 3-Chloro-5-nitrophenol must be treated as hazardous waste.
Waste Collection:

o Collect all solid waste, contaminated labware (e.g., pipette tips, gloves), and solutions in
separate, clearly labeled, and sealed hazardous waste containers.[9][10]

e The container must be labeled with the words "HAZARDOUS WASTE" and the full chemical
name.[9]

o Store waste containers in a designated satellite accumulation area, segregated from
incompatible materials.[9]

Disposal Procedure:
» Arrange for pickup and disposal by a certified hazardous waste management company.
» Do not attempt to neutralize or dispose of this chemical down the drain.[11]

Workflow for Safe Handling of 3-Chloro-5-
nitrophenol
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Safe Handling and Disposal Workflow for 3-Chloro-5-nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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